BENGHE Foundational & Exploratory

Check Availability & Pricing

Isopropylmethyldichlorosilane: A
Comprehensive Safety Guide for Researchers
and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Isopropylmethyldichlorosilane

Cat. No.: B100586

An In-depth Technical Guide on the Safe Handling, Storage, and Emergency Procedures for
Isopropylmethyldichlorosilane

This technical guide provides a comprehensive overview of the safety data for
Isopropylmethyldichlorosilane (CAS No. 18236-89-0). Designed for researchers, scientists,
and professionals in drug development, this document compiles essential information on the
substance's physical and chemical properties, hazards, handling procedures, and emergency
responses. All quantitative data is presented in structured tables for clarity and ease of
comparison. Detailed experimental methodologies for key safety assessments and
visualizations of safety workflows are also included to ensure a thorough understanding of the
safety protocols associated with this compound.

Section 1: Physical and Chemical Properties

This section summarizes the key physical and chemical properties of
Isopropylmethyldichlorosilane.
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Property Value

CAS Number 18236-89-0[1]
Molecular Formula C4H10CI2Si[1]
Molecular Weight 157.11 g/mol [1]
Appearance Transparent liquid[1]
Boiling Point 121 °C[1]

Flash Point 14 °C[1]

Density 1.033 g/mL][1]
Refractive Index 1.425-1.428[1]

Section 2: Hazard Identification and GHS
Classification

Isopropylmethyldichlorosilane is classified as a hazardous substance. The following table
outlines its GHS classification and associated hazard statements.
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Classification Code Statement
o Highly flammable liquid and
Flammable Liquids, Category 2  H225
vapour.[2][3]

Skin Corrosion/Irritation, H314 Causes severe skin burns and
Category 1B eye damage.[2][3]
Serious Eye Damage/Eye H318 Causes serious eye damage.
Irritation, Category 1 [3]
Acute Toxicity, Oral, Category )
4 H302 Harmful if swallowed.[2]
Acute Toxicity, Inhalation, o

H331 Toxic if inhaled.[2]
Category 3
Specific target organ toxicity — H335 May cause respiratory

Single exposure, Category 3

irritation.[2]

Signal Word: Danger|[3]

Section 3: Exposure Controls & Personal Protection

Appropriate engineering controls and personal protective equipment (PPE) are critical when

handling Isopropylmethyldichlorosilane.
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Control Parameter

Recommendation

Engineering Controls

Use only under a chemical fume hood.[4]
Ensure adequate ventilation. Use explosion-
proof electrical, ventilating, and lighting

equipment.[3]

Eye/Face Protection

Wear chemical safety goggles and a face shield.

[2](3]

Skin Protection

Wear protective gloves (e.g., nitrile rubber), and

flame-retardant antistatic protective clothing.[3]

Respiratory Protection

If inhalation risk exists, use a NIOSH-certified
respirator with an organic vapor/acid gas
cartridge. In situations with unknown
concentrations, a self-contained breathing

apparatus (SCBA) is required.

Hygiene Measures

Wash hands thoroughly after handling. Do not
eat, drink, or smoke when using this product.
Remove and wash contaminated clothing before

reuse.[2]

Section 4: Toxicological & Ecotoxicological Data

Due to the limited availability of specific toxicological and ecotoxicological data for

Isopropylmethyldichlorosilane, information from structurally related organochlorosilanes is

provided as an estimate. The primary hazard is associated with its corrosive nature and its

violent reaction with water to produce hydrochloric acid.
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Endpoint Value/Observation Species Method

Estimated for

Acute Inhalation dichlorosilanes: 1785- Rat OECD Guideline 403
a
Toxicity (LC50) 2092 ppm (1-hour (or similar)
exposure)

Skin Causes severe skin

) o Rabbit OECD Guideline 404
Corrosion/Irritation burns.[2][3]
Serious Eye Causes serious eye ) o

o Rabbit OECD Guideline 405

Damage/Irritation damage.[2][3]

Data not available.
Organochlorosilanes
hydrolyze rapidly in
water, and the
resulting ecotoxicity is
primarily due to the
Aquatic Toxicity formation (_)f ]
hydrochloric acid and
the corresponding
silanol. The
acidification of the
aguatic environment
can be harmful to

aquatic life.

Section 5: Experimental Protocols

Flash Point Determination by Pensky-Martens Closed
Cup Tester (ASTM D93)

Objective: To determine the lowest temperature at which the vapors of
Isopropylmethyldichlorosilane will ignite.

Methodology:

o Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used.[5]
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Sample Preparation: A brass test cup is filled with the test specimen to a specified mark.[6]

Heating and Stirring: The sample is heated at a controlled rate while being continuously
stirred to ensure temperature uniformity.[6]

Ignition Source Application: At regular temperature intervals, the stirring is stopped, and an
ignition source is introduced into the vapor space above the liquid.[6]

Flash Point Detection: The flash point is the lowest temperature at which the application of
the ignition source causes the vapors to flash.[6]

Data Recording: The observed flash point temperature is recorded and corrected for
barometric pressure.

Preparation

Assemble Pensky-Martens Apparatus

Fill test cup with Isopropylmethyldichlorosilane ‘

Testing Frocedure
Y

Heat sample at a constant rate

Periodically introduce ignition source

Flash Observed

Data Analysis
Y

Record temperature of flash

Correct for barometric pressure
Report the final flash point

Click to download full resolution via product page

Experimental workflow for flash point determination.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://cameochemicals.noaa.gov/chemical/3167
https://cameochemicals.noaa.gov/chemical/3167
https://cameochemicals.noaa.gov/chemical/3167
https://cameochemicals.noaa.gov/chemical/3167
https://www.benchchem.com/product/b100586?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Section 6: Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of
Isopropylmethyldichlorosilane, from initial hazard assessment to emergency response.

Hazard Identification

Review Safety Data Sheet (SDS)

Y

Identify hazards: Flammable, Corrosive ‘

Mcuve Equipment (PPE)

‘Wear safety goggles and face shield

Wear flame-retardant lab coat

Wear chemical-resistant gloves

Emergency Response ™~~~ _ _ N

A A T

Ground all equipment ’ In case of skinfeye contact, flush with water for 15 mins ’ In case of inhalation, move to fresh air ’ In case of fire, use dry chemical or CO2 extinguisher

l

Avoid contact with water and moisture

|

Store in a cool, dry, well-ventilated area ‘

Seek immediate medical attention

Click to download full resolution via product page

Logical workflow for safe handling of Isopropylmethyldichlorosilane.

Section 7: First-Aid Measures

In the event of exposure to Isopropylmethyldichlorosilane, immediate and appropriate first-
aid is crucial.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b100586?utm_src=pdf-body
https://www.benchchem.com/product/b100586?utm_src=pdf-body-img
https://www.benchchem.com/product/b100586?utm_src=pdf-body
https://www.benchchem.com/product/b100586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[4][7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[4][7]

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

breathing, if breathing is irregular or if

Inhalation ) ) o
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel.
Seek immediate medical attention.[4][7]

Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[4]

Section 8: Fire-Fighting Measures

Isopropylmethyldichlorosilane is a highly flammable liquid.
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Aspect

Recommendation

Suitable Extinguishing Media

Use dry chemical, CO2, or alcohol-resistant
foam. Do NOT use water, as the substance

reacts violently with it.[4]

Specific Hazards

Vapors may form explosive mixtures with air and
can travel to a source of ignition and flash back.
[2] Reacts violently with water to produce

flammable gases.[7]

Protective Equipment

Fire-fighters should wear appropriate protective
equipment and self-contained breathing
apparatus (SCBA) with a full face-piece

operated in positive pressure mode.[7]

Section 9: Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of

Isopropylmethyldichlorosilane and prevent accidents.

Aspect

Recommendation

Handling

Use only in a well-ventilated area, preferably in
a chemical fume hood.[4] Keep away from heat,
sparks, and open flames.[3] Ground all
containers and equipment to prevent static
discharge.[3] Avoid contact with skin, eyes, and

clothing.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated place.[3] Keep away from
sources of ignition and incompatible materials

such as oxidizing agents, acids, and water.[7]

Section 10: Stability and Reactivity
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Aspect Information

o Reacts violently with water, liberating flammable
Reactivity 7]
gases.

Stable under recommended storage conditions.

Chemical Stability 2]

o ] May occur. Reacts with water and moisture in
Possibility of Hazardous Reactions the ai
e air.

Heat, flames, sparks, and contact with moisture.

[3]

Conditions to Avoid

Incompatible Materials Strong oxidizing agents, water.[7]

- Hydrogen chloride, carbon oxides, and silicon
Hazardous Decomposition Products ”
oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at:
[https://www.benchchem.com/product/b100586#isopropylmethyldichlorosilane-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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